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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzonitrile

Cat. No.: B1297823

Chemical Identifier: 4-(Methylsulfonyl)benzonitrile CAS Number: 22821-76-7[1][2] Molecular
Formula: CsH7NO2S[1][2]

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 4-(Methylsulfonyl)benzonitrile, a compound requiring careful management in a
laboratory setting. Researchers, scientists, and drug development professionals should adhere
to these guidelines to ensure personal safety and proper environmental stewardship.

Hazard Identification
e GHS Pictogram: GHSO07 (Irritant)[1][2]

 Signal Word: Warning[1][2]

» Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.
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Protection Type Equipment Specification Purpose

ANSI Z87.1 compliant safety
glasses with side shields or
] chemical splash goggles.[6][7] Protects eyes from dust,
Eye & Face Protection o ] o
A face shield is required when splashes, and irritation.[3][5]

there is a risk of splashing.[6]

[8]

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[6] Prevents skin contact, which
) ) [9] A lab coat or chemical- can cause irritation and
Skin Protection ) )
resistant apron and closed-toe absorption of the harmful

shoes are also required.[6][8] substance.[3][7]

[°]

Work in a well-ventilated area

or a chemical fume hood.[3][4] Avoids inhalation of dust which
Respiratory Protection If ventilation is insufficient, a may cause respiratory tract

NIOSH-approved respirator is irritation.[3][7]

necessary.[6][7][10]

Operational and First Aid Protocols
Handling and Storage Procedures

o Engineering Controls: Always handle this compound within a certified chemical fume hood to
minimize inhalation exposure.[3][4]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in the laboratory.[4]

e Loading/Unloading: Avoid generating dust. Use appropriate tools (e.g., spatulas) to handle
the solid material.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3][10]
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First Aid Measures

In the event of exposure, immediate action is critical.

« If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical
attention.[3][7][11]

e In Case of Skin Contact: Immediately flush the affected skin with large amounts of soap and
water for at least 15 minutes.[5][11] Remove all contaminated clothing and shoes while
rinsing.[5][7] Seek medical attention if irritation persists.[11]

» In Case of Eye Contact: Promptly flush eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[5][7][12] Remove contact lenses if
present and easy to do so.[3][5] Get immediate medical attention.[7]

 |If Swallowed: Do NOT induce vomiting.[7][13] Rinse the mouth thoroughly with water.[4]
Never give anything by mouth to an unconscious person.[7] Call a poison control center or
doctor for treatment advice immediately.

Emergency and Disposal Plans
Spill Response Workflow

A systematic approach is essential for managing spills to prevent exposure and environmental
contamination.
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Caption: Workflow for handling a 4-(Methylsulfonyl)benzonitrile spill.
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Disposal Plan

All waste generated from this material must be treated as hazardous waste.

e Waste Collection: Collect waste material, including contaminated absorbent material and
disposable PPE, in a designated, compatible, and properly labeled hazardous waste
container.[4]

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[3] Adhere to all federal, state, and local environmental regulations. Do not dispose
of down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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